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Compound of Interest

Compound Name: Carbobenzoxyhomoserine

Cat. No.: B152181

An In-depth Overview of the Properties and Applications of a Versatile Synthetic Amino Acid

N-Carbobenzyloxy-homoserine (N-Cbz-homoserine) is a synthetic derivative of the non-
proteinogenic amino acid homoserine. The introduction of the benzyloxycarbonyl (Cbz)
protecting group to the amino function of homoserine enhances its utility as a versatile building
block in synthetic organic chemistry, particularly in the realm of peptide synthesis and the
development of peptidomimetics. This technical guide provides a comprehensive overview of
the physicochemical properties, synthesis, and applications of both the L- and D-enantiomers
of N-Cbz-homoserine, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The key physicochemical properties of N-Cbz-L-homoserine and N-Cbz-D-homoserine are
summarized in the tables below. While comprehensive experimental data for both enantiomers
are not uniformly available in the public domain, the provided information is based on a
combination of reported values and data from closely related analogs.

Table 1: Physicochemical Properties of N-Cbz-L-Homoserine
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Property

Value

Molecular Formula

C12H15NOs[1]

Molecular Weight 253.25 g/mol [1]
Appearance White to off-white powder/crystals

Data not consistently available for the non-
Melting Point lactone form. The lactone form has a melting

point of 127-132 °C.[2]

Optical Rotation ([a]D)

Data not consistently available for the non-
lactone form. The lactone form has a specific
rotation of +32° (c=1.7% in methanol).[2] For
comparison, N-Cbz-L-serine has a specific
rotation of +5.6° to +6.6° (c=6, AcOH).[3]

Solubility

Soluble in many organic solvents.

Storage Conditions

Store at 2°C - 8°C.[1]

Table 2: Physicochemical Properties of N-Cbz-D-Homoserine

Property Value

Molecular Formula C12H15NOs

Molecular Weight 253.25 g/mol

Appearance White to off-white powder/crystals
Melting Point Data not available.

Optical Rotation ([a]D)

Data not available. For comparison, Boc-O-
benzyl-D-homoserine has a specific rotation of
+15 + 2° (c=2, in 80% EtOH).[4]

Solubility

Soluble in many organic solvents.

Storage Conditions

Store in a dry place at room temperature.
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Synthesis of N-Cbz-Homoserine

The most common method for the synthesis of N-Cbz-homoserine involves the protection of
the amino group of homoserine using benzyl chloroformate (Cbz-Cl) under alkaline conditions.
This reaction, known as the Schotten-Baumann reaction, is a robust and widely used method
for the N-protection of amino acids.

Experimental Protocol: Synthesis of N-Cbz-L-
Homoserine

This protocol is a generalized procedure based on the well-established Schotten-Baumann
reaction for the Cbz-protection of amino acids.

Materials:

L-Homoserine

e Sodium hydroxide (NaOH)

e Benzyl chloroformate (Cbz-Cl)

o Diethyl ether

e Hydrochloric acid (HCI)

o Ethyl acetate

e Anhydrous sodium sulfate (Na2S0a4)
* Ice bath

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

Procedure:
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» Dissolution: Dissolve L-homoserine (1.0 equivalent) in a 1 M aqueous solution of sodium
hydroxide (2.5 equivalents) with cooling in an ice bath.

» Addition of Cbz-ClI: While vigorously stirring the solution, slowly add benzyl chloroformate
(1.1 equivalents) dropwise, ensuring the temperature is maintained below 5 °C.

» Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 2-
4 hours.

o Work-up:

o Wash the reaction mixture with diethyl ether to remove any unreacted benzyl
chloroformate.

o Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 2 with
1 M HCI.

o Extraction: Extract the N-Cbz-L-homoserine from the acidified aqueous layer with ethyl
acetate (3 x volumes).

¢ Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude product.

 Purification (Optional): The crude N-Cbz-L-homoserine can be further purified by
recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

A similar protocol can be followed for the synthesis of N-Cbz-D-homoserine starting from D-
homoserine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

‘Work-up & Purification }

Acidification (HCI) Extraction (E1OAC)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Cbz-homoserine.

Applications in Research and Drug Development

N-Cbhz-homoserine and its derivatives are valuable tools in several areas of chemical and
pharmaceutical research.

Peptide Synthesis

The primary application of N-Cbz-homoserine is as a protected amino acid building block in
peptide synthesis. The Cbz group effectively masks the nucleophilicity of the a-amino group,
preventing unwanted side reactions during peptide coupling. The Cbz group is stable to the
basic conditions often used for Fmoc deprotection but can be readily removed by catalytic
hydrogenation, providing an orthogonal protection strategy in peptide synthesis.
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Caption: Role of N-Cbz-homoserine in peptide synthesis.

Synthesis of Bioactive Molecules

N-Cbz-homoserine and its lactone form are important intermediates in the synthesis of various
bioactive molecules. For instance, N-acyl homoserine lactones (AHLSs) are signaling molecules
involved in bacterial quorum sensing. The ability to synthesize analogs of these molecules is
crucial for studying bacterial communication and for the development of novel antibacterial
agents that disrupt this process. While N-Cbz-homoserine itself is not a signaling molecule, its
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lactone is a key precursor for the synthesis of AHL analogs. The Cbz group can be removed
and replaced with various acyl chains to generate a library of AHLs for biological screening.

Conclusion

N-Cbz-homoserine is a valuable synthetic amino acid that serves as a versatile building block
for chemical and pharmaceutical research. Its well-defined properties and the robust
methodology for its synthesis make it an essential tool for peptide chemists and those involved
in the design and synthesis of novel bioactive compounds. The strategic incorporation of N-
Cbz-homoserine into molecular designs can lead to the development of new therapeutics and a
deeper understanding of biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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